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Compound of Interest

Compound Name: Biotin-PEG7-Azide

Cat. No.: B606151 Get Quote

An In-Depth Technical Guide to Biotin-PEG7-
Azide
For researchers, scientists, and drug development professionals, Biotin-PEG7-Azide has

emerged as a critical tool in the field of bioconjugation and chemical biology. This technical

guide provides a comprehensive overview of its chemical structure, properties, and core

applications, supplemented with detailed experimental protocols and workflow visualizations.

Core Properties and Specifications
Biotin-PEG7-Azide is a heterobifunctional linker molecule that incorporates three key

components: a biotin moiety for high-affinity binding to streptavidin and avidin, a hydrophilic

polyethylene glycol (PEG) spacer, and a terminal azide group for covalent ligation via "click

chemistry".

The central feature of this reagent is its discrete PEG linker (dPEG®), which consists of exactly

seven ethylene glycol units. This defined length provides precise control over the spatial

distance between biotin and the target molecule, a critical factor in optimizing molecular

interactions and minimizing steric hindrance. The PEG spacer also imparts significant water

solubility to the molecule and its conjugates, mitigating the aggregation issues often associated

with hydrophobic biotin labels.[1][2][3][4]

A summary of its key quantitative properties is provided below.
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Property Value Citations

Chemical Formula C₂₆H₄₈N₆O₉S [5]

Molecular Weight ~620.76 g/mol

CAS Number 1334172-75-6

Purity Typically >95%

Appearance Solid or viscous liquid

Solubility

Soluble in DMSO, DMAC,

Methylene Chloride; Water-

soluble

Spacer Arm Length 27 atoms (30.7 Å)

Storage Conditions

Store at -20°C, desiccated.

Protect from moisture. Allow to

warm to room temperature

before opening to prevent

condensation.

Chemical Structure and Functional Groups
The structure of Biotin-PEG7-Azide is designed for specific, sequential reactions. The azide

(N₃) group serves as a chemical handle for bioorthogonal ligation, while the biotin serves as a

powerful affinity tag.
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Biotin PEG7 SpacerAmide Bond Azide (N3)Ether Linkage

[Biotin]-(C=O)-NH-(CH2CH2O)7-CH2CH2-N3

Reactants

Reaction Conditions

Product

Biotin-PEG7-N3 Azide Moiety

{Biotinylated Target | Stable Triazole Linkage}

Target Molecule (e.g., Protein, DNA) with Alkyne Group

{Cu(I) Catalyst | (from CuSO4 + Reductant) | For CuAAC}

CuAAC

{No Catalyst Needed | (Strained Alkyne) | For SPAAC}

SPAAC

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biotinylated Protein
in Cell Lysate

Incubate with
Streptavidin-Coated Beads

Biotin binds to Streptavidin
(High Affinity Interaction)

Wash Beads
(Remove unbound proteins)

Elute Captured Protein
(e.g., using excess free biotin

or denaturing conditions)

Analyze Purified Protein
(e.g., Mass Spectrometry, SDS-PAGE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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